Cas no 927-57-1 (2-Pentyne-1,4-diol)

• Product Name: 2-Pentyne-1,4-diol
• CAS No: 927-57-1
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 809583
• PubChem ID: 102518
• Update Time: 2025-04-19

2-Pentyne-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne-1,4-diol
• pent-2-yne-1,4-diol
• 2-pentyn-1,4-diol
• EINECS 213-153-5
• Pent-2-in-1.4-diol
• DTXSID80919000
• 927-57-1
• EN300-7585666
• CHEMBL3798796
• NS00042622
• SCHEMBL2281853

• Inchi： 1S/C5H8O2/c1-5(7)3-2-4-6/h5-7H,4H2,1H3
• InChI Key： WYMDIPTZPQAKJW-UHFFFAOYSA-N
• SMILES： OC(C#CCO)C

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 134-136 ºC (10 Torr)
• Flash Point: 109.1±13.0 ºC,
• Refractive Index: 1.4819 (589.3 nm 17 ºC)
• Solubility: Dissolution (72 g/l) (25 º C),
• PSA: 40.46000
• LogP: -0.63710